![molecular formula C10H8S3 B5595535 5-methyl-4-phenyl-3H-1,2-dithiole-3-thione CAS No. 18648-91-4](/img/structure/B5595535.png)
5-methyl-4-phenyl-3H-1,2-dithiole-3-thione
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Overview
Description
5-methyl-4-phenyl-3H-1,2-dithiole-3-thione is a useful research compound. Its molecular formula is C10H8S3 and its molecular weight is 224.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 223.97881378 g/mol and the complexity rating of the compound is 249. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure Analysis
The study of the crystal structures of isomeric compounds, including 5-methyl-4-phenyl-3H-1,2-dithiole-3-thione, reveals intricate details about their molecular configuration. These compounds exhibit distinct crystalline forms, with specific space groups and molecular dimensions, which are essential for understanding their chemical behavior and interactions. The crystallographic elucidation provides stereochemical insight into various compounds containing this compound as a building unit, highlighting the importance of this moiety in structural chemistry (Wei, 1986).
Synthesis and Molecular Docking
The synthesis of novel compounds involving this compound derivatives has been explored, with applications in creating new pharmaceutical agents. Such synthetic approaches often utilize green chemistry principles, including ultrasound and molecular sieves, to enhance yield and reduce environmental impact. Moreover, molecular docking studies on these derivatives indicate potential antifungal activity, suggesting a role in developing new antifungal drugs (Nimbalkar et al., 2016).
Photochemical Reactions
Photochemical reactions involving this compound and related compounds have been investigated for their potential in organic synthesis. These studies demonstrate the versatility of this compound in generating a variety of functionalized molecules under light-induced conditions, opening new avenues for chemical transformations (Okazaki et al., 1972).
Antimicrobial and Anti-inflammatory Activities
Research into the biological activities of derivatives of this compound has shown promising antimicrobial and anti-inflammatory properties. These findings suggest potential applications in medical research and drug development, particularly in addressing infectious diseases and inflammatory conditions (Al-Abdullah et al., 2014).
Electrochemical Studies
Electrochemical studies on a series of 5-phenyl-1,2-dithiole-3-thiones have provided insights into the substituent effects on their reduction potentials. Such research is crucial for understanding the electronic properties of these compounds, which could influence their reactivity and potential applications in electrochemical devices or as redox-active materials (Abasq et al., 2002).
Mechanism of Action
Future Directions
The future research directions for 3H-1,2-dithiole-3-thiones, including 5-methyl-4-phenyl-3H-1,2-dithiole-3-thione, could involve exploring their potential as therapeutic agents given their ability to release hydrogen sulfide . Further studies could also focus on developing novel synthesis methods and investigating their reactivity .
Properties
IUPAC Name |
5-methyl-4-phenyldithiole-3-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8S3/c1-7-9(10(11)13-12-7)8-5-3-2-4-6-8/h2-6H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DATSIWHAJPBMLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=S)SS1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60876228 |
Source
|
Record name | 4-Phenyl-5-methyl-1,2-dithiole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60876228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18648-91-4 |
Source
|
Record name | 4-Phenyl-5-methyl-1,2-dithiole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60876228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.